Cas no 34793-09-4 (2-amino-9-[3,5-O-(1-methylethylidene)pentofuranosyl]-3,9-dihydro-6H-purin-6-one)

• Product Name: 2-amino-9-[3,5-O-(1-methylethylidene)pentofuranosyl]-3,9-dihydro-6H-purin-6-one
• CAS No: 34793-09-4
• MF: C₁₃H₁₇N₅O₅
• MW: 323.304582357407
• CID: 882751
• PubChem ID: 135478876
• Update Time: 2025-04-19

2-amino-9-[3,5-O-(1-methylethylidene)pentofuranosyl]-3,9-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-9-[3,5-O-(1-methylethylidene)pentofuranosyl]-3,9-dihydro-6H-purin-6-one

• Inchi： 1S/C13H17N5O5/c1-13(2)21-3-5-8(23-13)7(19)11(22-5)18-4-15-6-9(18)16-12(14)17-10(6)20/h4-5,7-8,11,19H,3H2,1-2H3,(H3,14,16,17,20)
• InChI Key： VDVHAPVSQCJZHA-UHFFFAOYSA-N
• SMILES： O1C(C(C2C1COC(C)(C)O2)O)N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 323.12311
• Monoisotopic Mass: 323.122969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133
• XLogP3: -1.7

Experimental Properties

• Density: 1.93
• Boiling Point: 666.3°C at 760 mmHg
• Flash Point: 356.8°C
• Refractive Index: 1.828
• PSA: 133.22
• LogP: -0.30720